
Personal protective equipment for handling
Isoquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoquinoline

Cat. No.: B145761 Get Quote

Essential Safety and Handling Guide for
Isoquinoline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling isoquinoline in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate risks.

Isoquinoline is a heterocyclic aromatic organic compound that can be harmful if swallowed

and is toxic in contact with skin.[1][2][3] It is also known to cause skin and serious eye irritation.

[1][3] Adherence to proper safety measures is crucial when working with this chemical.

Hazard Identification and Quantitative Data
Understanding the fundamental properties and hazards of isoquinoline is the first step toward

safe handling.
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Property Value Reference

CAS Number 119-65-3 [1][2]

Molecular Formula C₉H₇N [4]

Molecular Weight 129.16 g/mol [4]

Appearance
Light brown solid or light yellow

oily liquid
[4][5]

Boiling Point 242-243 °C [3][4]

Melting Point 24-28 °C [3][4]

Vapor Pressure 0.05 hPa @ 20 °C [2][4]

Density 1.099 g/cm³ @ 20 °C [2][4]

Oral LD50 (Rat) 360 mg/kg [2][4]

Dermal LD50 (Rabbit) 590 mg/kg (or 590 uL/kg) [2][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[4][6]

[7] All PPE should be inspected before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/i28208?userType=undefined
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.nbinno.com/article/other-organic-chemicals/understanding-isoquinoline-properties-production-industrial-uses-at
https://www.cdhfinechemical.com/images/product/msds/37_738479163_ISOQUINOLINE-CASNO-119-65-3-MSDS.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.cdhfinechemical.com/images/product/msds/37_738479163_ISOQUINOLINE-CASNO-119-65-3-MSDS.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Fluoroisoquinoline_1_carbonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection
Chemical safety goggles or

glasses and a face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

A face shield provides

additional protection against

splashes.[6][7]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and appropriate

protective clothing (e.g., lab

coat).

Wear appropriate gloves to

prevent skin exposure.[4]

Protective clothing should be

worn to prevent skin contact.

[1][4] Contaminated clothing

must be removed immediately

and washed before reuse.[1][4]

Respiratory Protection
NIOSH/MSHA approved

respirator.

To be used when ventilation is

inadequate, if exposure limits

are exceeded, or if irritation is

experienced.[4][6] All work

should ideally be conducted in

a chemical fume hood or a

well-ventilated area to keep

airborne concentrations low.[4]

[6][8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of isoquinoline.

1. Preparation:

Ensure a chemical fume hood is operational.[9]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[4]
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Assemble all necessary PPE and confirm it is in good condition.

Prepare and label all necessary equipment and containers before handling the chemical.

2. Handling:

Conduct all work involving isoquinoline within a certified chemical fume hood to minimize

inhalation exposure.[7][9]

Wear the full complement of recommended PPE at all times.[1][2]

Avoid direct contact with eyes, skin, and clothing.[4][6]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[1][10]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][4]

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues.[6][8]

Remove all sources of ignition.[8]

Wearing appropriate PPE, clean up spills immediately.[4][8]

Use an inert absorbent material (e.g., sand, silica gel) to contain the spill.[3][6][9]

Collect the absorbed material and place it into a suitable, sealed, and labeled container for

hazardous waste disposal.[3][4][6][9]

Ventilate the area and decontaminate the spill site.

Disposal Plan
All waste containing isoquinoline must be treated as hazardous waste and disposed of in

accordance with federal, state, and local regulations.[4]

1. Waste Segregation:
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Collect solid and liquid waste containing isoquinoline in separate, designated, and clearly

labeled hazardous waste containers.[9]

Do not mix isoquinoline waste with other waste streams unless following an established

and approved procedure.

2. Container Management:

Use chemically resistant containers with secure, leak-proof lids.[9]

Label the container clearly with "Hazardous Waste" and list "Isoquinoline" as a component.

[9]

Do not overfill waste containers; it is recommended not to exceed 80% capacity.[9]

3. Storage and Disposal:

Store sealed waste containers in a designated, cool, dry, and well-ventilated waste

accumulation area, away from incompatible materials.[4][8][9]

Maintain a detailed log of the waste, including the chemical name, quantity, and date of

accumulation.[9]

Arrange for the pickup and disposal of the waste through a licensed professional hazardous

waste management company.[9]

Experimental Workflow: Safe Handling and Disposal
of Isoquinoline
The following diagram outlines the key procedural steps for safely managing isoquinoline from

receipt to disposal.
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Preparation Phase

Handling Phase

Disposal & Post-Handling Phase

1. Preparation & Risk Assessment

2. Verify Fume Hood,
Eyewash & Shower

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

4. Handle Isoquinoline
in Chemical Fume Hood

Spill Occurs?

5a. Execute Spill Protocol
(Evacuate, Contain, Clean)

Yes

5. Procedure Complete:
Doff & Dispose of Contaminated PPE

No

6. Segregate Waste into
Labeled Hazardous Container

7. Store Waste Securely
for Professional Disposal

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Isoquinoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b145761?utm_src=pdf-body-img
https://www.benchchem.com/product/b145761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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